![molecular formula C14H19N5OS B2439531 2-methyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)thiazole-4-carboxamide CAS No. 2034200-53-6](/img/structure/B2439531.png)
2-methyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-methyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)thiazole-4-carboxamide” is a pyrazole-bearing compound . Pyrazole compounds are known for their diverse pharmacological effects . This compound is a light yellow solid .
Synthesis Analysis
The synthesis of pyrazole-bearing compounds involves the design and synthesis of a series of 2-(5-methyl-1H-pyrazol-1-yl) acetamide derivatives . The structures of these synthesized compounds were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .
Molecular Structure Analysis
The molecular structure of pyrazole-bearing compounds, including “this compound”, was verified using elemental microanalysis, FTIR, and 1H NMR techniques .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of pyrazole-bearing compounds are complex and involve multiple steps . Unfortunately, specific details about the chemical reactions of “this compound” are not available in the retrieved sources.
Physical And Chemical Properties Analysis
The compound “this compound” is a light yellow solid . Unfortunately, specific physical and chemical properties of this compound are not available in the retrieved sources.
Scientific Research Applications
Biologically significant compounds containing heteroatoms and their derivatives represent a very significant section in organic chemistry, with pyrimidine derivatives being notable for their use in sensing materials and a range of biological and medicinal applications. The ability of pyrimidine derivatives to form both coordination and hydrogen bonds makes them suitable for use as sensing probes, further emphasizing the chemical versatility and potential of these compounds in scientific research (Jindal & Kaur, 2021).
Another area of application involves dipeptidyl peptidase IV inhibitors, where compounds with structures such as pyrrolidines, thiazolidines, and piperidines, among others, have been reported in the literature as antidiabetic drugs. These inhibitors have been validated targets for the treatment of type 2 diabetes mellitus, demonstrating the therapeutic potential of chemical compounds with specific structural features (Mendieta, Tarragó, & Giralt, 2011).
Mechanism of Action
Target of Action
Similar compounds with a pyrazole core have been known to exhibit diverse pharmacological effects .
Mode of Action
Compounds with similar structures have been shown to interact with their targets and induce changes that result in their pharmacological effects .
Biochemical Pathways
It is known that compounds with a pyrazole core can affect a wide range of biochemical pathways, leading to their diverse pharmacological effects .
Result of Action
Similar compounds have been known to exhibit potent antileishmanial and antimalarial activities .
properties
IUPAC Name |
2-methyl-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5OS/c1-9-7-13(18-17-9)19-5-3-11(4-6-19)16-14(20)12-8-21-10(2)15-12/h7-8,11H,3-6H2,1-2H3,(H,16,20)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTBMEPSWSMRUAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)N2CCC(CC2)NC(=O)C3=CSC(=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.